Cas no 696-63-9 (4-Methoxythiophenol)

• Product Name: 4-Methoxythiophenol
• CAS No: 696-63-9
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00004849
• CID: 39595
• PubChem ID: 12765
• Update Time: 2025-08-05

4-Methoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxybenzenethiol
• 4-Methoxythiophenol
• 4-Methoxybenzene-1-thiol
• 4-Mercaptoanisole
• p-Methoxybenzenethiol
• 4-methoxy-benzenethiol
• 4-methoxyphenylthiol
• Benzenethiol,4-methoxy
• BENZENETHIOL,p-METHOXY
• para-Methoxybenzenethiol
• p-methoxyphenyl mercaptan
• S-p-methoxyphenylthiol
• Benzenethiol, 4-methoxy-
• BENZENETHIOL, p-METHOXY-
• 4-Methoxy thiophenol
• 68N68LMU0G
• NIFAOMSJMGEFTQ-UHFFFAOYSA-N
• 4-mercaptoanisol
• 4methoxythiophenol
• p-methoxythiophenol
• 4methoxybenzenethiol
• 4-methoxybenzenthiol
• p-Methoxy thiophenol
• 4-methoxy-t
• EINECS 211-799-2
• 4-methoxy-benzene thiol
• 4-METHOXYPHENYL MERCAPTAN
• F0001-1809
• D78094
• SCHEMBL50514
• A836591
• 4-methoxy benzenethiol
• EN300-11815
• NSC100727
• 4-(methyloxy)benzenethiol
• P-METHOXYPHENYLTHIOL
• WLN: SHR DO1
• CS-D1129
• 4-Methoxythiophenol, purum, >=98.0% (GC)
• BRN 1446910
• 4-methoxybenzene thiol
• FT-0618859
• QU5
• InChI=1/C7H8OS/c1-8-6-2-4-7(9)5-3-6/h2-5,9H,1H3
• STR00751
• W-104608
• NSC-100727
• 4-Methoxythiophenol, 97%
• NIFAOMSJMGEFTQ-UHFFFAOYSA-
• AKOS005203301
• MFCD00004849
• AC-7112
• M1333
• P-MERCAPTOANISOLE
• NSC 100727
• UNII-68N68LMU0G
• 4-methoxy-thiophenol
• 696-63-9
• 4-methoxylbenzenethiol
• NS00015223
• DTXSID60219873
• METHOXYBENZENETHIOL, 4-
• CHEMBL119636
• DTXCID10142364
• BBL027485
• Benzenethiol, 4-methoxy-(9CI)
• STL374080
• DB-055318

• MDL： MFCD00004849
• Inchi： 1S/C7H8OS/c1-8-6-2-4-7(9)5-3-6/h2-5,9H,1H3
• InChI Key： NIFAOMSJMGEFTQ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OC
• BRN： 1446910

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 10.2
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.14 g/mL at 25 °C(lit.)
• Boiling Point: 100-103 °C/13 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.5831(lit.)
• Solubility: Not miscible or difficult to mix.
• PSA: 48.03000
• LogP: 1.98390
• Solubility: Not determined
• Sensitiveness: Stench

4-Methoxythiophenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37-S37/39
• FLUKA BRAND F CODES：10-13-23
• RTECS：DC1800000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT, STENCH
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD29441)
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether